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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Topaz, a deep learning-based

software for particle picking in cryo-electron microscopy (cryo-EM). It details the core principles,

experimental protocols, and performance metrics of Topaz, offering a resource for both new

and experienced users in structural biology and drug development.

Core Principles: Positive-Unlabeled Learning
At the heart of Topaz lies a machine learning strategy known as Positive-Unlabeled (PU)

learning. Unlike traditional binary classification methods that require explicitly labeled positive

and negative examples, PU learning is designed for scenarios where only a small set of

positive examples are labeled, and the rest of the data is unlabeled. This is particularly

advantageous in cryo-EM, where manually identifying and labeling every particle (positive

examples) is feasible, but labeling every non-particle region (negative examples) is practically

impossible.

Topaz utilizes a Convolutional Neural Network (CNN) trained within this PU framework. The

process begins with a user providing a sparse set of coordinates for known particles on a

subset of micrographs. The CNN is then trained to distinguish these "positive" regions from the

vast number of "unlabeled" regions. This approach allows the model to learn the features of the

particles of interest without being explicitly told what is not a particle, thereby reducing the

manual labor and potential for bias inherent in creating a comprehensive negative dataset.[1][2]
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The Topaz Particle Picking Workflow
The Topaz particle picking process can be broken down into three main stages: Training,

Inference (Picking), and Extraction.
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Caption: The Topaz particle picking workflow, from model training to final coordinate extraction.

Logical Pathway of Positive-Unlabeled Learning in
Topaz
The PU learning framework in Topaz follows a distinct logical pathway to train the CNN

classifier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1169500?utm_src=pdf-body-img
https://www.benchchem.com/product/b1169500?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Positive-unlabeled convolutional neural networks for particle picking in cryo-electron
micrographs - PMC [pmc.ncbi.nlm.nih.gov]

2. Accurate cryo-EM protein particle picking by integrating the foundational AI image
segmentation model and specialized U-Net - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Principles of Topaz Particle Picking: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169500#principles-of-topaz-particle-picking]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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